2-Hexyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 2-hexyl-5,6-dihydro-4H-cyclopenta[c]pyrrole
• InChI: InChI=1S/C13H21N/c1-2-3-4-5-9-14-10-12-7-6-8-13(12)11-14/h10-11H,2-9H2,1H3
• InChI Key: HSZVJXRVEOGJAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN1C=C2CCCC2=C1

Description

2-Hexyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole is a chemical compound with the molecular formula C13H21N

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hexyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole typically involves a series of organic reactions. One common method includes the cyclization of appropriate precursors under specific conditions. For instance, an Au(I)-catalyzed tandem reaction has been developed for the synthesis of 2-phenyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole derivatives from 1-(1-hydroxy-3-phenylprop-2-yn-1-yl)cyclobutanol and primary amines or ammonium acetate .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the available literature. large-scale synthesis would likely involve optimization of the laboratory methods to ensure cost-effectiveness, scalability, and safety.

Chemical Reactions Analysis

Types of Reactions

2-Hexyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its derivatives may exhibit biological activity, making it a candidate for drug discovery.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

compounds with similar structures often interact with biological molecules through various pathways, including enzyme inhibition, receptor binding, and modulation of signaling pathways .

Comparison with Similar Compounds

Similar Compounds

• 2-Phenyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole
• 2-Substituted-1,4,5,6-tetrahydrocyclopenta[b]pyrrole

Uniqueness

2-Hexyl-2,4,5,6-tetrahydrocyclopenta[c]pyrrole is unique due to its specific hexyl substitution, which may confer distinct chemical and biological properties compared to its analogs. This uniqueness can be leveraged in various applications, particularly in the design of new pharmaceuticals and specialty chemicals.